2-(4-acetyl-2-chlorophenoxy)-N-(2,2,2-trifluoroethyl)acetamide

• IUPAC Name: 2-(4-acetyl-2-chlorophenoxy)-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C12H11ClF3NO3/c1-7(18)8-2-3-10(9(13)4-8)20-5-11(19)17-6-12(14,15)16/h2-4H,5-6H2,1H3,(H,17,19)
• InChI Key: COANEGCXSNWPMO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OCC(=O)NCC(F)(F)F)Cl
• Molecular Formula: C12H11ClF3NO3
• Molecular Weight: 309.67 g/mol

Description

2-(4-acetyl-2-chlorophenoxy)-N-(2,2,2-trifluoroethyl)acetamide, commonly referred to as "ACEA," is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. ACEA belongs to a class of compounds known as cannabinoid receptor agonists, which have been shown to have a wide range of biological effects.

Mechanism of Action

ACEA exerts its effects by binding to and activating the CB1 and CB2 cannabinoid receptors. This activation leads to a cascade of intracellular signaling events that ultimately result in the biological effects of ACEA.
Biochemical and Physiological Effects:
ACEA has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on the CB1 and CB2 cannabinoid receptors, ACEA has been shown to modulate the activity of other neurotransmitter systems, including the dopamine and serotonin systems. ACEA has also been shown to have anti-inflammatory effects, and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of ACEA is that it is a highly selective cannabinoid receptor agonist, meaning that it can be used to specifically target these receptors in laboratory experiments. However, one limitation of ACEA is that it is a synthetic compound, and as such may not accurately reflect the effects of endogenous cannabinoids in vivo.

Future Directions

There are many potential future directions for research on ACEA. One area of interest is the potential therapeutic applications of ACEA in the treatment of neurodegenerative diseases. Another area of interest is the potential use of ACEA as a tool for studying the endocannabinoid system and its role in various physiological processes. Additionally, further research is needed to fully understand the mechanisms of action of ACEA and its effects on various neurotransmitter systems.

Synthesis Methods

The synthesis of ACEA involves several steps, including the reaction of 4-acetyl-2-chlorophenol with 2,2,2-trifluoroethylamine to form the intermediate product 2-(4-acetyl-2-chlorophenoxy)-N-(2,2,2-trifluoroethyl)acetamide. This intermediate is then purified and characterized using various analytical techniques.

Scientific Research Applications

ACEA has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. Studies have shown that ACEA can activate the CB1 and CB2 cannabinoid receptors, which are involved in a variety of physiological processes, including pain sensation, appetite regulation, and immune system function. ACEA has also been shown to have neuroprotective effects, and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.